Cas no 342592-68-1 (4-(2,4-Dichlorobenzyl)oxy-3-methoxybenzaldehyde)

• Product Name: 4-(2,4-Dichlorobenzyl)oxy-3-methoxybenzaldehyde
• CAS No: 342592-68-1
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• MDL: MFCD00713662
• CID: 2272497
• PubChem ID: 735462
• Update Time: 2025-04-21

4-(2,4-Dichlorobenzyl)oxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2,4-Dichlorobenzyl)oxy]-3-methoxybenzaldehyde
• MFCD00713662
• 4-((2,4-Dichlorophenyl)methoxy)-3-methoxybenzaldehyde
• Oprea1_308601
• STK200413
• BBL008620
• Cambridge id 5380293
• INKHIZKVRPGGLJ-UHFFFAOYSA-N
• Z26337256
• G37366
• SCHEMBL13220854
• CS-0118941
• Oprea1_053336
• 4-[(2,4-dichlorophenyl)methoxy]-3-methoxybenzaldehyde
• ALBB-001428
• 4-(2,4-Dichloro-benzyloxy)-3-methoxy-benzaldehyde
• EN300-01065
• Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-methoxy-
• 342592-68-1
• VS-01958
• 4-(2,4-dichlorobenzyloxy)-3-methoxybenzaldehyde
• 997-106-0
• 4-((2,4-Dichlorobenzyl)oxy)-3-methoxybenzaldehyde
• AKOS000108222
• 4-(2,4-Dichlorobenzyl)oxy-3-methoxybenzaldehyde

• MDL： MFCD00713662
• Inchi： 1S/C15H12Cl2O3/c1-19-15-6-10(8-18)2-5-14(15)20-9-11-3-4-12(16)7-13(11)17/h2-8H,9H2,1H3
• InChI Key： INKHIZKVRPGGLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(C=O)=CC=1OC)Cl

Computed Properties

• Exact Mass: 310.0163496Da
• Monoisotopic Mass: 310.0163496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

4-(2,4-Dichlorobenzyl)oxy-3-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT